rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans
Overview
Description
Rac-(1R,3R)-3-(tert-Butoxy)cyclobutan-1-amine, trans (RBCB) is a cyclic amine derived from a tert-butyl group and a cyclobutan ring. It is a synthetic compound that has been used in a wide range of scientific research applications due to its unique properties. The purpose of
Scientific Research Applications
Rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has a wide range of applications in scientific research. It has been used in the study of enzyme-catalyzed reactions, as a substrate for hydrolases, and as a tool for studying the effects of lipophilic compounds on enzyme activity. rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has also been used in the study of drug metabolism and pharmacokinetics, as well as in the study of drug-drug interactions. Additionally, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has been used in the study of the structure and function of proteins and nucleic acids.
Mechanism of Action
Rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans acts as a substrate for hydrolases, which are enzymes that catalyze the breakdown of molecules into smaller molecules. When rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans is metabolized by hydrolases, it is broken down into smaller molecules, such as alcohols, aldehydes, and ketones. These molecules can then be further metabolized by other enzymes, such as cytochrome P450 enzymes, to produce various metabolites.
Biochemical and Physiological Effects
rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has been shown to have a variety of biochemical and physiological effects. In animal studies, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has been found to increase the activity of cytochrome P450 enzymes, which are responsible for metabolizing drugs and other xenobiotics. Additionally, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has also been found to increase the activity of other enzymes, such as glutathione S-transferase, which is involved in the breakdown of glutathione.
Advantages and Limitations for Lab Experiments
Rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans has several advantages for use in lab experiments. First, it is a relatively stable compound, which makes it suitable for use in a variety of experiments. Additionally, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans is relatively non-toxic, which makes it safe to use in lab experiments. Finally, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans is relatively inexpensive, which makes it cost-effective for use in lab experiments. However, there are some limitations to using rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans in lab experiments. For example, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans is not water-soluble, which can make it difficult to use in aqueous solutions. Additionally, rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans is not biodegradable, which can make it difficult to dispose of after use.
Future Directions
There are several potential future directions for research on rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans. First, further research could be conducted to better understand the mechanism of action of rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans and its biochemical and physiological effects. Additionally, research could be conducted to explore the potential therapeutic applications of rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans, such as its use as a drug or as a component of a drug delivery system. Finally, research could be conducted to explore the potential environmental impacts of rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans, such as its potential to bioaccumulate in the environment.
Synthesis Methods
Rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans can be synthesized using a variety of methods, including the use of a Grignard reagent, a Wittig reaction, and a catalytic hydrogenation reaction. The Grignard reagent method is the most commonly used method for producing rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans. In this method, a Grignard reagent is reacted with a cyclobutanone to produce rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans. The Wittig reaction involves the use of a phosphonium salt and a ketone to produce rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans. The catalytic hydrogenation reaction involves the use of a hydrogenation catalyst and a cyclobutanone to produce rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,3r)-3-(tert-butoxy)cyclobutan-1-amine, trans involves the conversion of a cyclobutanone derivative to the desired amine product through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "tert-Butyl alcohol", "Sodium hydride", "Bromine", "Ammonia" ], "Reaction": [ "Step 1: Conversion of cyclobutanone to cyclobutanone oxime using hydroxylamine hydrochloride and sodium acetate", "Step 2: Reduction of cyclobutanone oxime to cyclobutanone amine using sodium borohydride", "Step 3: Protection of the amine group using tert-butyl chloroformate", "Step 4: Bromination of the protected amine using bromine and sodium hydroxide", "Step 5: Deprotection of the tert-butyl group using hydrochloric acid", "Step 6: Conversion of the resulting amine to the trans isomer using ammonia and acetic acid" ] } | |
CAS RN |
1638771-10-4 |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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